Cas no 2368835-59-8 (Cbl-b-IN-5)

• Product Name: Cbl-b-IN-5
• CAS No: 2368835-59-8
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 6777362
• PubChem ID: 139350067
• Update Time: 2025-10-31

Cbl-b-IN-5 Chemical and Physical Properties

Names and Identifiers

• CS-0885545
• HY-155120
• CHEMBL5084345
• 2368835-59-8
• Cbl-b-IN-5
• SCHEMBL21200479
• DA-62106
• Cbl-b-IN-5?

• Inchi： 1S/C17H17N5OS/c1-12(24-17-21-19-11-22(17)2)13-6-5-7-14(10-13)20-16(23)15-8-3-4-9-18-15/h3-12H,1-2H3,(H,20,23)
• InChI Key： BOVJKQTZTZBOBN-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)C(C)C1C=CC=C(C=1)NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 339.11538136g/mol
• Monoisotopic Mass: 339.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98Ų

Additional information on Cbl-b-IN-5

Introduction to Cbl-b-IN-5 (CAS No: 2368835-59-8) in Modern Chemical Biology and Medicinal Chemistry

Cbl-b-IN-5, a compound with the chemical identifier CAS No: 2368835-59-8, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This compound has garnered considerable attention due to its unique pharmacological properties and potential applications in therapeutic interventions. The molecular framework of Cbl-b-IN-5 is meticulously designed to interact with specific biological targets, making it a promising candidate for further research and development.

The chemical structure of Cbl-b-IN-5 is characterized by its intricate arrangement of functional groups, which contributes to its distinct biological activity. This compound belongs to a class of molecules known for their ability to modulate intracellular signaling pathways. Specifically, Cbl-b-IN-5 has been identified as a potent inhibitor of Cbl-b, a protein that plays a crucial role in various cellular processes, including apoptosis and signal transduction. The inhibition of Cbl-b by Cbl-b-IN-5 has been linked to significant therapeutic benefits, particularly in the context of cancer treatment and neurodegenerative disorders.

Recent studies have highlighted the potential of Cbl-b-IN-5 as a novel therapeutic agent. Research indicates that the compound exerts its effects by selectively binding to the active site of Cbl-b, thereby preventing its interaction with downstream signaling molecules. This mechanism of action has been observed in both in vitro and in vivo models, demonstrating the compound's efficacy in modulating cellular behavior. The specificity of Cbl-b-IN-5 towards its target protein makes it an attractive candidate for developing targeted therapies with minimal off-target effects.

One of the most compelling aspects of Cbl-b-IN-5 is its ability to enhance the effectiveness of existing treatments. For instance, studies have shown that when combined with conventional chemotherapeutic agents, Cbl-b-IN-5 can significantly improve tumor regression rates and prolong survival in animal models. This synergistic effect is attributed to the compound's ability to sensitize cancer cells to apoptosis while simultaneously inhibiting tumor growth factors. Such findings underscore the potential of Cbl-b-IN-5 as a multifaceted therapeutic intervention.

The development of Cbl-b-IN-5 has been driven by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly identify and optimize lead compounds with desired pharmacological properties. The integration of machine learning algorithms has further accelerated the process by predicting molecular interactions and optimizing drug-like characteristics. As a result, compounds like Cbl-b-IN-5 have been identified more efficiently than ever before.

From a medicinal chemistry perspective, Cbl-b-IN-5 exemplifies the importance of structure-activity relationships (SAR) in drug design. The modification of key functional groups within the molecular framework has been critical in enhancing the potency and selectivity of the compound. By leveraging SAR principles, chemists have been able to fine-tune the properties of Cbl-b-IN-5, making it an effective tool for both research and therapeutic applications.

The pharmacokinetic profile of Cbl-b-IN-5 has also been extensively studied to ensure its clinical viability. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing side effects. Further studies are ongoing to refine these parameters and optimize dosing regimens.

In conclusion, Cbl-b-IN-5 (CAS No: 2368835-59-8) represents a significant breakthrough in chemical biology and medicinal chemistry. Its unique pharmacological properties and potential therapeutic applications make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like Cbl-b-IN-5 will play an increasingly important role in advancing therapeutic interventions for various diseases.